2-{2-cyclopropylpyrazolo[1,5-a]pyrazin-4-yl}-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline

• IUPAC Name: 2-(2-cyclopropylpyrazolo[1,5-a]pyrazin-4-yl)-6,7-dimethoxy-3,4-dihydro-1H-isoquinoline
• InChI: InChI=1S/C20H22N4O2/c1-25-18-9-14-5-7-23(12-15(14)10-19(18)26-2)20-17-11-16(13-3-4-13)22-24(17)8-6-21-20/h6,8-11,13H,3-5,7,12H2,1-2H3
• InChI Key: WZRURVYSMVBUBC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2CN(CCC2=C1)C3=NC=CN4C3=CC(=N4)C5CC5)OC
• Molecular Formula: C20H22N4O2
• Molecular Weight: 350.4 g/mol

Description

The compound is a derivative of 1,2,3,4-tetrahydroisoquinoline. Tetrahydroisoquinolines (THIQ) are a large group of natural products that form an important class of isoquinoline alkaloids. THIQ based natural and synthetic compounds exert diverse biological activities against various infective pathogens and neurodegenerative disorders.

Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of “2-{2-cyclopropylpyrazolo[1,5-a]pyrazin-4-yl}-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline”:

Anticancer Research

This compound has shown potential in anticancer research due to its ability to inhibit the proliferation of cancer cells. . The mechanism often involves disrupting the cell cycle and inducing cell death, making it a promising candidate for developing new anticancer therapies.

Neuroprotective Agents

Research has highlighted the neuroprotective properties of this compound. . By inhibiting AchE, the compound can potentially enhance cholinergic transmission, which is beneficial in treating neurodegenerative diseases like Alzheimer’s.

Antimicrobial Activity

The compound exhibits significant antimicrobial properties. . This makes it a valuable candidate for developing new antibiotics, especially in the face of rising antibiotic resistance.

Anti-inflammatory Applications

The anti-inflammatory potential of this compound is another area of interest. . This makes it a potential candidate for treating inflammatory diseases like arthritis and inflammatory bowel disease.

Antioxidant Properties

. Oxidative stress is linked to various chronic diseases, including cardiovascular diseases and cancer. By neutralizing free radicals, this compound can help in preventing or mitigating these conditions.

Antiviral Research

There is growing interest in the antiviral applications of this compound. . This antiviral potential is being explored for developing new antiviral drugs, especially important in the context of emerging viral infections.

Antiparasitic Applications

The compound has also been investigated for its antiparasitic properties. . This makes it a potential candidate for developing new antiparasitic drugs, which are crucial in regions where parasitic infections are prevalent.

Cardioprotective Effects

Research has indicated that this compound may have cardioprotective effects. . This application is particularly important given the high prevalence of cardiovascular diseases globally.

Mechanism of Action

Target of Action

Similar compounds have been found to inhibit cdk2, a protein kinase involved in regulating the cell cycle .

Mode of Action

For instance, if the compound inhibits CDK2, it could prevent the progression of the cell cycle, potentially leading to cell death .

Biochemical Pathways

If the compound does inhibit cdk2, it would affect the cell cycle regulation pathway, potentially leading to apoptosis or cell death .

Result of Action

If the compound does inhibit cdk2, it could lead to cell cycle arrest and potentially cell death .